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Compound of Interest

Compound Name:
Cyanine3 DBCO

hexafluorophosphate

Cat. No.: B15598965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for

Cyanine3 DBCO hexafluorophosphate, a fluorescent probe commonly utilized in

bioorthogonal chemistry for imaging azide-labeled biomolecules.[1][2][3][4][5] Given the limited

specific safety data for this compound, this document synthesizes information from available

Safety Data Sheets (SDS) for Cyanine3 DBCO hexafluorophosphate and data for structurally

related DBCO reagents and hexafluorophosphate salts to provide a thorough understanding of

its handling and safety considerations.[6][7][8]

Physicochemical and Hazard Information
A clear understanding of the physical and chemical properties of a reagent is fundamental to its

safe handling. The following tables summarize the key properties and hazard classifications for

Cyanine3 DBCO hexafluorophosphate and its components.

Table 1: Physicochemical Properties of Cyanine3 DBCO Hexafluorophosphate
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Property Value Source

Molecular Formula C51H57F6N4O2P [2][5]

Molecular Weight 902.99 g/mol [2][5]

Appearance Brown to reddish-brown solid [2][5]

Purity ≥95% (batch specific) [2]

Excitation Wavelength (Ex) 550 nm [2][5]

Emission Wavelength (Em) 570 nm [2][5]

Solubility Soluble in DMSO, DMF [6]

Table 2: Hazard Identification (Based on related compounds)

Since specific toxicological data for Cyanine3 DBCO hexafluorophosphate is unavailable, the

hazard classification is based on the GHS information for a structurally similar compound,

DBCO-PEG4-NHS ester, and the known hazards of hexafluorophosphate salts.[6][8][9][10]

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation

Note: The toxicological properties of Cyanine3 DBCO hexafluorophosphate have not been

thoroughly investigated.[6][8]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory when handling Cyanine3 DBCO
hexafluorophosphate to minimize exposure and ensure personal safety.
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Table 3: Recommended Personal Protective Equipment (PPE)

Situation Required PPE

Weighing and Aliquoting Powder

- Nitrile or neoprene gloves (double-gloving

recommended)- Lab coat or disposable gown-

Safety glasses with side shields or chemical

splash goggles- Face mask or respirator (if not

in a fume hood)

Dissolving in Solvent

- Nitrile or neoprene gloves- Lab coat or

disposable gown- Chemical splash goggles-

Work in a chemical fume hood

Performing Reactions
- Nitrile or neoprene gloves- Lab coat or

disposable gown- Chemical splash goggles

Handling Waste
- Nitrile or neoprene gloves- Lab coat or

disposable gown- Chemical splash goggles

All personnel handling chemicals are required to wear, at a minimum, pants, closed-toe shoes,

a lab coat, and eye protection.[11]

Storage and Stability
Proper storage is crucial to maintain the integrity and reactivity of Cyanine3 DBCO
hexafluorophosphate.

Table 4: Storage and Stability Guidelines
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Condition Recommendation Duration

Powder (Long-term)

-20°C, protect from light. Keep

container tightly sealed in a

cool, well-ventilated area.[2][5]

[7]

Up to three years

In Solvent -80°C, protect from light.[2][5] Up to six months

Shipping

Room temperature (for short

durations, less than 2 weeks).

[7]

< 2 weeks

Key Stability Considerations:

Moisture Sensitive: The compound may be moisture-sensitive.[11] Allow the vial to

equilibrate to room temperature before opening to prevent condensation.[11]

Incompatible Materials: Avoid strong acids/alkalis and strong oxidizing/reducing agents.[7]

Hazardous Decomposition: Under fire conditions, it may decompose and emit toxic fumes,

including hydrogen fluoride and oxides of phosphorus.[7][8]

Experimental Protocols and Handling Procedures
The following sections provide generalized protocols for the safe handling and use of

Cyanine3 DBCO hexafluorophosphate in a laboratory setting.

Reagent Preparation
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Reagent Preparation

Start: Obtain
Cyanine3 DBCO

hexafluorophosphate vial

Equilibrate vial
to room temperature

Prevent
condensation

Dissolve in anhydrous
DMSO or DMF in a
chemical fume hood

Moisture
sensitive Use solution

immediately
Proceed to

reaction
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General SPAAC Protocol

Prepare Azide-containing
biomolecule in an
azide-free buffer

Mix DBCO-reagent with
Azide-biomolecule

Incubate at room temperature
(4-12 hours) or 4°C

(overnight)

Purify the conjugate to
remove excess reagents

Analyze the final
conjugate

 

Spill Response

Spill Occurs

Evacuate personnel
to a safe area

Ensure adequate
ventilation

Wear appropriate PPE

Contain the spill

Absorb with inert material
(e.g., diatomite)

Decontaminate surfaces
with alcohol

Dispose of contaminated
material as hazardous waste

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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